Cas no 1805672-67-6 (2-Chloro-4-phenylpyridine-6-sulfonyl chloride)

• Product Name: 2-Chloro-4-phenylpyridine-6-sulfonyl chloride
• CAS No: 1805672-67-6
• MF: C₁₁H₇Cl₂NO₂S
• MW: 288.149779558182
• CID: 4903234
• Update Time: 2025-10-24

2-Chloro-4-phenylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-phenylpyridine-6-sulfonyl chloride

• Inchi： 1S/C11H7Cl2NO2S/c12-10-6-9(8-4-2-1-3-5-8)7-11(14-10)17(13,15)16/h1-7H
• InChI Key： WGEAYEVTZUXYMP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=N1)S(=O)(=O)Cl)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4

Additional information on 2-Chloro-4-phenylpyridine-6-sulfonyl chloride

Comprehensive Guide to 2-Chloro-4-phenylpyridine-6-sulfonyl chloride (CAS No. 1805672-67-6): Properties, Applications, and Market Insights

2-Chloro-4-phenylpyridine-6-sulfonyl chloride (CAS No. 1805672-67-6) is a specialized sulfonyl chloride derivative widely used in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, known for its versatility in organic synthesis. With the increasing demand for heterocyclic building blocks in drug discovery, this chemical has gained significant attention from researchers and manufacturers alike.

The molecular structure of 2-Chloro-4-phenylpyridine-6-sulfonyl chloride features a chloro-substituted pyridine ring attached to a phenyl group and a reactive sulfonyl chloride moiety. This unique combination makes it particularly valuable for creating sulfonamide derivatives, which are crucial in developing various bioactive molecules. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in cancer research and targeted therapy development.

In pharmaceutical applications, 2-Chloro-4-phenylpyridine-6-sulfonyl chloride serves as a key intermediate for synthesizing small molecule drugs. Its reactivity allows for efficient conjugation with amines, creating diverse drug-like scaffolds. The compound's pyridine core contributes to improved solubility and bioavailability of resulting molecules, addressing common challenges in drug formulation. Researchers particularly value its utility in developing central nervous system (CNS) drugs and anti-inflammatory agents.

The agrochemical industry utilizes 2-Chloro-4-phenylpyridine-6-sulfonyl chloride in developing novel crop protection agents. Its structural features enable the creation of compounds with enhanced pesticidal activity and improved environmental profiles. With growing concerns about sustainable agriculture and reduced chemical footprints, this intermediate helps formulators meet stricter regulatory requirements while maintaining efficacy.

From a synthetic chemistry perspective, 2-Chloro-4-phenylpyridine-6-sulfonyl chloride offers multiple reactive sites for selective modifications. The chloro group at position 2 allows for cross-coupling reactions, while the sulfonyl chloride facilitates amide bond formation. This dual functionality makes it a versatile building block for combinatorial chemistry and high-throughput screening applications.

The global market for pyridine derivatives like 2-Chloro-4-phenylpyridine-6-sulfonyl chloride is experiencing steady growth, driven by expanding pharmaceutical R&D and increasing demand for specialty chemicals. Manufacturers are focusing on improving synthesis routes to enhance yield and purity while reducing production costs. Recent advancements in flow chemistry and catalytic processes have shown promise in optimizing the commercial production of this valuable intermediate.

Quality control of 2-Chloro-4-phenylpyridine-6-sulfonyl chloride typically involves HPLC analysis and spectroscopic characterization (NMR, MS). The compound's stability requires proper storage conditions, preferably under inert atmosphere at controlled temperatures. These handling considerations are crucial for maintaining its reactivity profile throughout the supply chain.

Environmental and safety aspects of working with 2-Chloro-4-phenylpyridine-6-sulfonyl chloride follow standard laboratory safety protocols. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The compound's hydrolysis products should be properly managed according to local regulations.

Future research directions for 2-Chloro-4-phenylpyridine-6-sulfonyl chloride include exploring its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These emerging fields in drug discovery could further elevate the importance of this multifunctional intermediate. Additionally, investigations into its use for creating fluorescent probes and diagnostic agents show promising preliminary results.

For researchers sourcing 2-Chloro-4-phenylpyridine-6-sulfonyl chloride, verifying CAS No. 1805672-67-6 authenticity is essential. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure material quality. The compound's pricing reflects its specialty chemical status, with costs varying based on purity grade and order quantity.

In conclusion, 2-Chloro-4-phenylpyridine-6-sulfonyl chloride represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to make it valuable for innovative chemical synthesis. As research in targeted therapeutics and green chemistry advances, the demand for specialized intermediates like this is expected to grow significantly in the coming years.